Cas no 5219-65-8 (3-(phenylsulfanyl)propanoic acid)

3-(phenylsulfanyl)propanoic acid Properties

Names and Identifiers

• 3-(Phenylthio)propanoic acid
• 3-(Phenylsulfanyl)propanoic acid
• 3-PHENYLTHIOPROPIONIC ACID

• MDL： MFCD00215509
• InChIKey： IGPROYLOGZTOAM-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H10O2S/c10-9(11)6-7-12-8-4-2-1-3-5-8/h1-5H,6-7H2,(H,10,11)
• SMILES： C1=CC=C(C=C1)SCCC(=O)O

Computed Properties

• Exact Mass: 182.04000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Heavy Atom Count: 12
• Complexity: 142
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 2.25340
• PSA: 62.60000
• Melting Point: 53-55°C

3-(phenylsulfanyl)propanoic acid Security Information

• HazardClass：IRRITANT

3-(phenylsulfanyl)propanoic acid Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%